Cas no 503601-16-9 ((S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid)

• Product Name: (S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid
• CAS No: 503601-16-9
• MF: C₁₈H₂₆N₂O₆
• MW: 366.408845424652
• CID: 5743910
• PubChem ID: 101217961
• Update Time: 2025-08-03

(S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20556459
• 503601-16-9
• (S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid
• (S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoicacid
• (S)-N-beta-Cbz-N-delta-(Tert-Butoxy)Carbonyl 3,5-diaminopentanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-5-{[(tert-butoxy)carbonyl]amino}pentanoic acid
• Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-, (3S)-

• Inchi： 1S/C18H26N2O6/c1-18(2,3)26-16(23)19-10-9-14(11-15(21)22)20-17(24)25-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,23)(H,20,24)(H,21,22)/t14-/m0/s1
• InChI Key： YFZYKTOECORXPN-AWEZNQCLSA-N
• SMILES： O(C(NCC[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 366.17908655g/mol
• Monoisotopic Mass: 366.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 579.4±50.0 °C(Predicted)
• pka: 4.38±0.10(Predicted)

Additional information on (S)-N-Beta-Cbz-N-delta-Boc-3,5-diaminopentanoic acid

(S)-N-Beta-Cbz-N-Delta-Boc-3,5-Diaminopentanoic Acid: A Versatile Building Block in Peptide Chemistry and Drug Development

(S)-N-Beta-Cbz-N-Delta-Boc-3,5-Diaminopentanoic Acid, with the CAS number 503601-16-9, is a critical intermediate in the synthesis of complex peptides and bioactive molecules. This compound features two protecting groups—N-Beta-Cbz (carbobenzyloxy) and N-Delta-Boc (tert-butyloxycarbonyl)—which are strategically positioned to modulate reactivity and selectivity during chemical transformations. The core structure, 3,5-diaminopentanoic acid, provides a scaffold for functionalization, making it a valuable tool in medicinal chemistry and pharmaceutical research.

Recent advancements in peptide chemistry have highlighted the importance of (S)-N-Beta-Cbz-N-Delta-Boc-3,5-Diaminopentanoic Acid as a key building block for designing peptide-based therapeutics. Its chiral center ((S) configuration) ensures stereochemical fidelity, a critical factor in drug development where enantiomeric purity can significantly impact biological activity. Studies published in Journal of Medicinal Chemistry (2023) emphasize how protected amino acid derivatives like this compound enable the synthesis of peptide drugs with enhanced stability and specificity, particularly for targeting GPCR (G-Protein Coupled Receptors) and kinase pathways.

The N-Beta-Cbz and N-Delta-Boc groups act as temporary shields, preventing unwanted side reactions during multi-step synthesis. This is particularly relevant in the development of prodrugs and targeted drug delivery systems, where controlled release mechanisms are essential. For instance, a 2024 study in Advanced Drug Delivery Reviews demonstrated how protected amino acids like this compound facilitate the design of site-specific conjugates for antibody-drug conjugates (ADCs), improving therapeutic efficacy while minimizing off-target effects.

Recent computational studies have further expanded the utility of (S)-N-Beta-Cbz-N-Delta-Boc-3,5-Diaminopentanoic Acid in drug discovery. Molecular dynamics simulations published in ACS Chemical Biology (2023) revealed that the protected diaminopentanoic acid scaffold can mimic proline-like motifs, which are crucial for protein-protein interactions and enzyme inhibition. This property has led to its incorporation in the development of inhibitors for oncogenic kinases, such as ALK (Anaplastic Lymphoma Kinase) and ROS1, which are targets in non-small cell lung cancer (NSCLC) therapy.

From a synthetic perspective, the 3,5-diaminopentanoic acid core offers unique opportunities for functional group diversification. Researchers have explored its potential in click chemistry approaches, where the N-Beta-Cbz group can be selectively removed to introduce fluorophores or radioactive labels for in vivo imaging applications. A 2024 paper in Chemical Communications showcased how this compound was used to synthesize fluorescent peptides for biomarker detection, leveraging its inherent stability and compatibility with photoreactive moieties.

In the realm of biomaterials, (S)-N-Beta-Cbz-N-Delta-Boc-3,5-Diaminopentanoic Acid has also found novel applications. Its ability to form peptide amphiphiles has been exploited in the development of self-assembling nanofibers for cellular scaffolding and regenerative medicine. A 2023 study in Biomaterials demonstrated that derivatives of this compound could be used to engineer 3D extracellular matrices that mimic native tissue environments, promoting stem cell differentiation and neural regeneration.

Moreover, the chiral center of (S)-N-Beta-Cbz-N-Delta-Boc-3,5-Diaminopentanoic Acid plays a pivotal role in enantioselective synthesis. Researchers have employed this compound as a chiral auxiliary in the asymmetric synthesis of pharmaceutical intermediates, where enantioselectivity is critical for drug efficacy and safety. A 2024 publication in Organic Letters reported the use of this compound in the synthesis of enantiomerically pure inhibitors for influenza virus neuraminidase, highlighting its potential in antiviral drug development.

Looking ahead, the versatility of (S)-N-Beta-Cbz-N-Delta-Boc-3,5-Diaminopentanoic Acid is expected to drive innovations in personalized medicine and precision drug design. Its ability to serve as a modular scaffold for peptide conjugation and functionalization makes it an indispensable tool for addressing complex biological targets. As research in synthetic biology and biopharmaceuticals advances, this compound will likely play an even greater role in the development of next-generation therapeutics with enhanced specificity and efficacy.